Cas no 41860-63-3 (1,3,5-Trifluoro-2-iodobenzene)
1,3,5-Trifluoro-2-iodobenzene structure
1,3,5-Trifluoro-2-iodobenzene Properties
Names and Identifiers
-
- 1,3,5-Trifluoro-2-iodobenzene
- 2,4,6-TRIFLUOROIODOBENZENE
- Benzene,1,3,5-trifluoro-2-iodo-
- DTXSID20964877
- SCHEMBL2929573
- FT-0647716
- 506407-82-5
- AKOS014994961
- DS-2193
- MFCD03095328
- 41860-63-3
- DB-292217
- 1,3,5-trifluoro-2-iodo-benzene
- +Expand
-
- MFCD03095328
- CTUZRFPGJAMCBX-UHFFFAOYSA-N
- InChI=1S/C6H2F3I/c7-3-1-4(8)6(10)5(9)2-3/h1-2H
- FC1=CC(F)=C(I)C(F)=C1
Computed Properties
- 257.91500
- 0
- 0
- 0
- 257.91533g/mol
- 10
- 108
- 0
- 0
- 0
- 0
- 0
- 1
- 2.9
- 0Ų
Experimental Properties
- 2.70850
- 0.00000
- 171 ºC
- 28-29 ºC
- No data available
- 63 ºC
- No data avaiable
- 2.078
1,3,5-Trifluoro-2-iodobenzene Security Information
1,3,5-Trifluoro-2-iodobenzene Customs Data
- 2903999090
-
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1,3,5-Trifluoro-2-iodobenzene Price
1,3,5-Trifluoro-2-iodobenzene Related Literature
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1. Kinetics and thermodynamics of metal binding to the N-terminus of a human copper transporter, hCTR1†Hongyan Li,Xinghao Wang,Qiong Liu,Jiazuan Ni,Hongzhe Sun Chem. Commun., 2013,49, 9134-9136
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Ping Liang,Qing Li,Zhan Wu,Jian-Hui Jiang,Ru-Qin Yu Analyst, 2016,141, 3989-3992
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Batakrishna Jana,Atanu Biswas,Saswat Mohapatra,Abhijit Saha Chem. Commun., 2014,50, 11595-11598
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Rocío Muñiz,Lara Lobo,Beatriz Fernández,Rosario Pereiro J. Anal. At. Spectrom., 2019,34, 702-707
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Peiran Wang,Yuantao Yan,Chi Cheng,Weimin Zhang,Dengke Zhou,Linsen Li,Xiaowei Yang,Xiao-Zhen Liao,Zi-Feng Ma,Yu-Shi He CrystEngComm, 2021,23, 368-377
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Bernard Blaise Messanga,Samuel Fon Kimbu,Beibam Luc Sondengam,Bernard Bodo New J. Chem., 2001,25, 1098-1100
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Andrew P. Abbott,Andrew D. Ballantyne,Jesus Palenzuela Conde,Karl S. Ryder,William R. Wise Green Chem., 2012,14, 1302-1307
-
Scott K. Silverman Mol. BioSyst., 2007,3, 24-29
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